1. Home
  2. Product
  3. 2,6-bis{2-[benzoyl(methyl)amino]-2-phenylethyl}-N,N-diisopropyl-4-methylbenzamide
2,6-bis{2-[benzoyl(methyl)amino]-2-phenylethyl}-N,N-diisopropyl-4-methylbenzamide 2,6-bis{2-[benzoyl(methyl)amino]-2-phenylethyl}-N,N-diisopropyl-4-methylbenzamide
Brand Name: Vulcanchem
CAS No.:
VCID: VC0876429
InChI: InChI=1S/C46H51N3O3/c1-32(2)49(33(3)4)46(52)43-39(30-41(35-20-12-8-13-21-35)47(6)44(50)37-24-16-10-17-25-37)28-34(5)29-40(43)31-42(36-22-14-9-15-23-36)48(7)45(51)38-26-18-11-19-27-38/h8-29,32-33,41-42H,30-31H2,1-7H3/t41-,42+
SMILES: CC1=CC(=C(C(=C1)CC(C2=CC=CC=C2)N(C)C(=O)C3=CC=CC=C3)C(=O)N(C(C)C)C(C)C)CC(C4=CC=CC=C4)N(C)C(=O)C5=CC=CC=C5
Molecular Formula: C46H51N3O3
Molecular Weight: 693.9 g/mol

2,6-bis{2-[benzoyl(methyl)amino]-2-phenylethyl}-N,N-diisopropyl-4-methylbenzamide

CAS No.:

Cat. No.: VC0876429

Molecular Formula: C46H51N3O3

Molecular Weight: 693.9 g/mol

* For research use only. Not for human or veterinary use.

2,6-bis{2-[benzoyl(methyl)amino]-2-phenylethyl}-N,N-diisopropyl-4-methylbenzamide -

Specification

Molecular Formula C46H51N3O3
Molecular Weight 693.9 g/mol
IUPAC Name 6-[(2S)-2-[benzoyl(methyl)amino]-2-phenylethyl]-2-[(2R)-2-[benzoyl(methyl)amino]-2-phenylethyl]-4-methyl-N,N-di(propan-2-yl)benzamide
Standard InChI InChI=1S/C46H51N3O3/c1-32(2)49(33(3)4)46(52)43-39(30-41(35-20-12-8-13-21-35)47(6)44(50)37-24-16-10-17-25-37)28-34(5)29-40(43)31-42(36-22-14-9-15-23-36)48(7)45(51)38-26-18-11-19-27-38/h8-29,32-33,41-42H,30-31H2,1-7H3/t41-,42+
Standard InChI Key DXDVQJYTERMIOC-ZRKBJOGQSA-N
Isomeric SMILES CC1=CC(=C(C(=C1)C[C@H](C2=CC=CC=C2)N(C)C(=O)C3=CC=CC=C3)C(=O)N(C(C)C)C(C)C)C[C@@H](C4=CC=CC=C4)N(C)C(=O)C5=CC=CC=C5
SMILES CC1=CC(=C(C(=C1)CC(C2=CC=CC=C2)N(C)C(=O)C3=CC=CC=C3)C(=O)N(C(C)C)C(C)C)CC(C4=CC=CC=C4)N(C)C(=O)C5=CC=CC=C5
Canonical SMILES CC1=CC(=C(C(=C1)CC(C2=CC=CC=C2)N(C)C(=O)C3=CC=CC=C3)C(=O)N(C(C)C)C(C)C)CC(C4=CC=CC=C4)N(C)C(=O)C5=CC=CC=C5

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19